3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine

• Molecular Formula: C10H8N4S
• Molecular Weight: 216.26 g/mol
• IUPAC Name: 3-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-6-amine
• InChI: InChI=1S/C10H8N4S/c11-7-4-12-10-8(5-13-14(10)6-7)9-2-1-3-15-9/h1-6H,11H2
• InChI Key: YQARZJRFQOGVPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C3N=CC(=CN3N=C2)N

Description

3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a thiophene group at position 3 and an amine at position 4. This structure confers unique electronic and steric properties, making it a candidate for diverse applications, including medicinal chemistry and agrochemical research. Its molecular formula is C₉H₇N₅S, with a molecular weight of 217.25 g/mol (derived from ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine typically involves the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems . This method allows for versatile structural modifications at various positions on the pyrazolo[1,5-a]pyrimidine scaffold. The reaction conditions often include the use of solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and catalysts such as triethylamine (TEA) under reflux .

Industrial Production Methods

While specific industrial production methods for 3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine are not extensively documented, the general approach involves scaling up the laboratory synthesis protocols. This includes optimizing reaction conditions for higher yields and purity, employing continuous flow reactors, and using automated synthesis equipment to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the thiophene ring or the pyrazole ring, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Substitution: Halogens (e.g., bromine) in chloroform or alkylating agents (e.g., methyl iodide) in acetone.

Major Products

The major products formed from these reactions include various oxidized, reduced, or substituted derivatives of the original compound, which can be further utilized in different applications .

Scientific Research Applications

3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of kinases and other critical enzymes.

Medicine: Explored for its anticancer properties, showing promise in inhibiting the growth of various cancer cell lines.

Industry: Utilized in the development of new materials with unique photophysical properties, such as fluorescent probes and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine involves its interaction with specific molecular targets, such as kinases. The compound binds to the active site of the enzyme, inhibiting its activity and thereby disrupting critical cellular processes. This inhibition can lead to the induction of apoptosis in cancer cells and the alteration of cell cycle progression .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structure Variations

Pyrazolo[1,5-a]pyrimidin-6-amine Derivatives

• 3-(Cyclopropylsulfonyl)pyrazolo[1,5-a]pyrimidin-6-amine (): Substitution: Cyclopropylsulfonyl group at position 3. This may alter solubility and target binding .
• 1,2,3,7-Tetrahydro-3-methyl-pyrazolo[1,5-a]pyrimidin-6-amine (): Substitution: Methyl group on a partially saturated pyrimidine ring.

Heterocyclic Analogues

• 1,3,4-Thiadiazolo-(3,2-a)pyrimidine ():
  • Core: Thiadiazole fused with pyrimidine.
  • Impact: The sulfur and nitrogen-rich system may improve metabolic stability but reduce solubility compared to pyrazolo[1,5-a]pyrimidine derivatives .

Physicochemical Properties

Property	3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine	3-(Cyclopropylsulfonyl)pyrazolo[1,5-a]pyrimidin-6-amine	1,3,4-Thiadiazolo-pyrimidine
Molecular Weight (g/mol)	217.25	254.30	278.34 (estimated)
LogP	~2.1 (thiophene enhances lipophilicity)	~1.5 (sulfonyl reduces lipophilicity)	~1.8
Hydrogen Bond Acceptors	5	6	7
Aromatic Rings	2 (pyrimidine + thiophene)	2 (pyrimidine + cyclopropylsulfonyl)	2 (thiadiazole + pyrimidine)

Note: Data extrapolated from , and 8.